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Technical Support Center: Norepinephrine Bitartrate
Welcome to the Technical Support Center for Norepinephrine Bitartrate. This resource is

designed for researchers, scientists, and drug development professionals to provide guidance

on the best practices for handling and storing this light-sensitive compound. Below you will find

troubleshooting guides and frequently asked questions (FAQs) to address specific issues you

may encounter during your experiments.

Frequently Asked Questions (FAQs)
Q1: What are the optimal storage conditions for Norepinephrine Bitartrate powder?

A1: Norepinephrine Bitartrate powder is sensitive to light, air, and temperature.[1] To ensure

its stability, it should be stored at controlled room temperature, typically between 20°C to 25°C

(68°F to 77°F), protected from light.[2][3] Some suppliers recommend refrigerated storage at

2°C - 8°C.[4] For long-term storage, it is crucial to keep the container tightly sealed in a dry and

well-ventilated area.[2]

Q2: How should I prepare and store stock solutions of Norepinephrine Bitartrate?

A2: It is highly recommended to prepare stock solutions fresh for each experiment to avoid

degradation.[1] If storage is necessary, stock solutions can be stored at -20°C for up to one

month or at -80°C for up to six months.[1][5] To prevent degradation from repeated freeze-thaw

cycles, it is best practice to aliquot the stock solution into single-use volumes.[1][6] Always

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b000456?utm_src=pdf-interest
https://www.benchchem.com/product/b000456?utm_src=pdf-body
https://www.benchchem.com/product/b000456?utm_src=pdf-body
https://www.benchchem.com/product/b000456?utm_src=pdf-body
https://www.benchchem.com/product/b000456?utm_src=pdf-body
https://www.benchchem.com/pdf/Best_practices_for_storing_and_handling_DL_Norepinephrine_tartrate_powder.pdf
https://www.viatris.com/-/media/project/common/global/global-product-catalog/product-catalog-us/files/safety-data-sheet-files/norepinephrine_bitartrate_inj_mtr_nghs_en.pdf
https://www.pfizermedical.com/levophed-1/storage-handling
https://www.biosynth.com/Files/MSDS/FN/26/MSDS_FN26440_4000_EN.pdf
https://www.viatris.com/-/media/project/common/global/global-product-catalog/product-catalog-us/files/safety-data-sheet-files/norepinephrine_bitartrate_inj_mtr_nghs_en.pdf
https://www.benchchem.com/product/b000456?utm_src=pdf-body
https://www.benchchem.com/pdf/Best_practices_for_storing_and_handling_DL_Norepinephrine_tartrate_powder.pdf
https://www.benchchem.com/pdf/Best_practices_for_storing_and_handling_DL_Norepinephrine_tartrate_powder.pdf
https://file.medchemexpress.com/batch_PDF/HY-13715B/Norepinephrine-bitartrate-monohydrate-SDS-MedChemExpress.pdf
https://www.benchchem.com/pdf/Best_practices_for_storing_and_handling_DL_Norepinephrine_tartrate_powder.pdf
https://www.benchchem.com/pdf/Troubleshooting_inconsistent_results_in_norepinephrine_experiments.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b000456?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


store solutions in tightly sealed, light-protecting containers, such as amber vials or by wrapping

the container in foil.[1]

Q3: My Norepinephrine Bitartrate solution has turned a pinkish or brownish color. Can I still

use it?

A3: No, you should discard any discolored solution immediately.[6][7] The discoloration

indicates oxidation and degradation of the norepinephrine, which will lead to inaccurate and

unreliable experimental results.[6][8] This degradation is accelerated by exposure to light, air

(oxygen), high temperatures, and a pH above 6.0.[9]

Q4: I see a precipitate in my Norepinephrine Bitartrate solution after thawing. What should I

do?

A4: Do not use a solution that contains a visible precipitate.[6][9] Precipitate formation can be a

sign of degradation, improper pH, or incompatibility with the solvent.[6] Solutions should always

be clear and colorless to slightly yellow.[7][10]

Q5: What is the recommended diluent for preparing Norepinephrine Bitartrate solutions for

infusion?

A5: Dextrose 5% (D5W) with or without sodium chloride is the recommended diluent for

infusion.[9][11] The dextrose provides protection against significant drug loss due to oxidation.

[9][11]

Q6: How does pH affect the stability of Norepinephrine Bitartrate solutions?

A6: The pH of the solution is a primary determinant of catecholamine stability.[9]

Norepinephrine Bitartrate is most stable in acidic conditions, with a pH range of 3.6 to 6.0.[9]

[11] It is alkali-labile, and its degradation rate increases significantly at a pH above 6.0.[9][11]

For instance, at pH 6.5, a 5% loss can occur in 6 hours, while at pH 7.5, a 5% loss can occur in

just 4 hours.[9][11]
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Problem Possible Cause Recommended Solution

Inconsistent or weaker-than-

expected experimental results.

Degradation of Norepinephrine

Bitartrate due to improper

storage or handling.[1]

Ensure the powder is stored at

the correct temperature and

protected from light and

moisture. Prepare fresh stock

solutions for each experiment.

If using stored stock solutions,

verify they are within the

recommended storage time

and have not undergone

multiple freeze-thaw cycles.[1]

[6]

Oxidation of norepinephrine in

the working solution.

Prepare working solutions

immediately before use.

Consider adding an

antioxidant, such as ascorbic

acid or sodium metabisulfite, to

your solvent to improve

stability, especially for in vitro

assays.[1][12]

Solution discoloration (pink,

red, or brown).

Oxidation and degradation of

the norepinephrine molecule.

Discard the discolored solution

immediately.[6] To prevent this,

always protect solutions from

light, store at the

recommended temperature,

and consider preparing them

fresh.

Precipitate formation in the

solution.

Repeated freeze-thaw cycles,

improper pH leading to the

formation of insoluble

degradation products, or

incompatibility with the diluent.

[6]

Do not use a solution with a

visible precipitate.[6] Prepare

fresh solutions and avoid

multiple freeze-thaw cycles by

aliquoting stock solutions.[6]

Ensure the pH of your solution

is within the stable range (3.6-

6.0).[9]
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Quantitative Data Summary
Table 1: Storage Conditions and Stability of Norepinephrine Bitartrate Solutions
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Concentr
ation

Diluent
Storage
Temperat
ure

Light
Condition

pH
Stability
Result

Citation

64 mg/L D5W or NS 4°C Protected
Not

Specified

>95%

remaining

after 61

days

[12]

64 mg/L D5W or NS 4°C Exposed
Not

Specified

90%

remaining

after 39

days

[12]

0.2 & 0.5

mg/mL
NS

5°C or

-20°C
Protected 3.35 - 3.60

Stable for

at least

365 days

[12][13]

0.2 & 0.5

mg/mL
NS 25°C Protected 3.35 - 3.60

Significant

degradatio

n and

coloring

appeared

after 90-

120 days

[12][13]

5 mg/L D5W
Not

Specified

Not

Specified
6.5

5% loss in

6 hours
[9][11]

5 mg/L D5W
Not

Specified

Not

Specified
7.5

5% loss in

4 hours
[9][11]

0.50 &

1.16

mg/mL

G5% 20-25°C

Protected

or

Unprotecte

d

Not

Specified

>95.0% of

initial

concentrati

on retained

after 48

hours

[14][15]
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Experimental Protocols
Protocol 1: Preparation of an Oxidation-Resistant Norepinephrine Bitartrate Stock Solution

(10 mM)

Objective: To prepare a 10 mM stock solution of Norepinephrine Bitartrate with enhanced

stability against oxidation.

Materials:

L-Norepinephrine (+)-bitartrate salt monohydrate (M.W. = 337.28 g/mol )

5% Dextrose in Water (D5W) or deionized water

0.1 M HCl (if using deionized water)

EDTA or Sodium Metabisulfite (optional, as antioxidant)

Calibrated analytical balance

Sterile, light-protecting containers (e.g., amber glass vials or polypropylene cryovials)

Sterile 0.22 µm syringe filter

Vortex mixer

pH meter

Procedure:

Prepare the Vehicle:

Use a diluent of 5% Dextrose in Water (D5W).

Alternatively, use deionized water and adjust the pH to between 3.6 and 4.0 using 0.1 M

HCl.[12]

For enhanced stability, consider adding an antioxidant such as 0.1 mM EDTA or 0.1%

sodium metabisulfite to the vehicle.[12]
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Pre-chill the vehicle to 4°C.

Weigh the Norepinephrine:

On a calibrated analytical balance, carefully weigh the required amount of L-

Norepinephrine (+)-bitartrate salt monohydrate. For 10 mL of a 10 mM solution, you will

need 33.73 mg.

Perform this step quickly to minimize exposure to air and light.[12]

Dissolve the Norepinephrine:

Add the weighed norepinephrine bitartrate to your prepared, pre-chilled vehicle.

Gently vortex the tube until the powder is completely dissolved. Visually inspect for any

undissolved particles.[6]

Package for Storage:

Using a sterile 0.22 µm syringe filter, filter the stock solution into sterile, light-protecting

containers.[6]

Aliquot the solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles

and contamination.[1][6]

If possible, purge the headspace of each vial with an inert gas (e.g., nitrogen or argon)

before sealing to minimize exposure to oxygen.[12]

Store Properly:

Label the vials clearly with the compound name, concentration, and date of preparation.

For long-term storage (months to a year), store the aliquots at -20°C or colder.[1][5]

For short-term storage (up to 2 months), store at 4°C.[12]

Protocol 2: High-Performance Liquid Chromatography (HPLC) Method for Purity Assessment
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Objective: To determine the purity of a Norepinephrine Bitartrate sample and identify any

degradation products.

Materials:

HPLC system with a UV detector

C18 HPLC column

Norepinephrine Bitartrate reference standard

Mobile phase: A solution of 0.22g sodium heptanesulfonate in 160mL of water and 40mL of

methanol, with the pH adjusted to 3.0 with phosphoric acid. The mobile phase should be

filtered and degassed.[16]

Sample and standard solutions prepared in the mobile phase.

Procedure:

Standard Solution Preparation:

Accurately weigh and dissolve the Norepinephrine Bitartrate reference standard in the

mobile phase to prepare a stock solution of a known concentration (e.g., 1 mg/mL).

Prepare a series of working standards by diluting the stock solution.[16]

Sample Solution Preparation:

Accurately weigh and dissolve the Norepinephrine Bitartrate sample in the mobile phase

to a similar concentration as the standard solution.

Chromatographic Conditions:

Column: C18

Mobile Phase: As described above.

Flow Rate: (To be optimized for the specific system and column)
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Detection Wavelength: (To be optimized, typically around 280 nm)

Injection Volume: (To be optimized)

Analysis:

Inject the standard and sample solutions into the HPLC system.

Record the chromatograms.

Data Analysis:

Identification: Compare the retention time of the major peak in the sample chromatogram

with that of the norepinephrine reference standard.[16]

Purity Calculation: Calculate the purity of the sample using the area percent method, by

comparing the peak area of the main peak to the total area of all peaks in the

chromatogram.[16]

Impurity Identification: Identify any known impurities by comparing their retention times

with those of available reference standards.[16]
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b000456?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b000456?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

